Cas no 1250905-84-0 (4-HYDROXY-2-METHOXYMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID)

• Product Name: 4-HYDROXY-2-METHOXYMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID
• CAS No: 1250905-84-0
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 4581790
• Update Time: 2025-11-06

4-HYDROXY-2-METHOXYMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-methoxymethyl-pyrimidine-5-carboxylic acid
• 1,6-Dihydro-2-(methoxymethyl)-6-oxo-5-pyrimidinecarboxylic acid
• 4-HYDROXY-2-METHOXYMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID

• Inchi： 1S/C7H8N2O4/c1-13-3-5-8-2-4(7(11)12)6(10)9-5/h2H,3H2,1H3,(H,11,12)(H,8,9,10)
• InChI Key： WQJKFTKBBKRUHO-UHFFFAOYSA-N
• SMILES： C1(COC)NC(=O)C(C(O)=O)=CN=1

Additional information on 4-HYDROXY-2-METHOXYMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID

4-HYDROXY-2-METHOXYMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID (CAS No. 1250905-84-0): A Comprehensive Overview

4-HYDROXY-2-METHOXYMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID, identified by its Chemical Abstracts Service number CAS No. 1250905-84-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic acid has garnered attention due to its versatile structural framework and potential applications in drug development, particularly in the synthesis of active pharmaceutical ingredients (APIs) and intermediate molecules.

The compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are ubiquitous in biological systems and pharmaceuticals. The presence of both hydroxyl and methoxymethyl functional groups on the pyrimidine ring imparts unique reactivity, making it a valuable scaffold for medicinal chemists. Specifically, the 4-hydroxy and 2-methoxymethyl substituents enable a range of chemical transformations, including esterification, etherification, and nucleophilic substitution reactions, which are pivotal in constructing more complex molecular architectures.

In recent years, the demand for novel heterocyclic compounds with predefined biological activities has surged, driven by the need for more effective and selective therapeutic agents. Pyrimidine derivatives have been extensively studied for their role in various pharmacological targets, including kinases, DNA polymerases, and transcription factors. The structural features of 4-HYDROXY-2-METHOXYMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID make it an attractive precursor for designing molecules that can modulate these targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By leveraging the reactivity of the hydroxyl and methoxymethyl groups, researchers can introduce additional functional handles that allow for precise targeting of specific kinase domains. For instance, the carboxylic acid moiety at the 5-position can be converted into amides or esters, while the hydroxyl group can undergo etherification or phosphorylation to enhance binding affinity.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds as drug candidates. According to recent studies published in leading journals such as Nature Chemistry and Journal of Medicinal Chemistry, pyrimidine-based scaffolds have shown promise in treating a wide array of diseases, including inflammatory disorders, infectious diseases, and neurodegenerative conditions. The structural versatility of 4-HYDROXY-2-METHOXYMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID positions it as a key intermediate in the development of next-generation therapeutics.

In addition to its role in kinase inhibition, this compound has also been explored as a building block for antiviral agents. The pyrimidine core is a common structural motif in nucleoside analogs, which are widely used to treat viral infections such as HIV and hepatitis B. The presence of both hydroxyl and methoxymethyl groups provides opportunities for modifying the molecule to improve pharmacokinetic properties and reduce toxicity. For example, incorporating fluorine atoms or other electronegative substituents can enhance metabolic stability while maintaining biological activity.

The synthesis of 4-HYDROXY-2-METHOXYMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID involves multi-step organic transformations that highlight its synthetic utility. One common synthetic route begins with the condensation of malonic acid derivatives with urea or thiourea to form a pyrimidine core. Subsequent functionalization at the 2-position with a methoxymethyl group can be achieved through nucleophilic substitution reactions using methyl iodide or dimethyl sulfate. Finally, hydroxylation at the 4-position can be accomplished using oxidizing agents such as potassium permanganate or hydrogen peroxide.

The growing interest in this compound has also spurred advancements in synthetic methodologies. Recent innovations in catalytic asymmetric synthesis have enabled more efficient and scalable production processes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups with high selectivity. These advances not only improve yield but also reduce environmental impact by minimizing waste generation.

The potential applications of 4-HYDROXY-2-METHOXYMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID extend beyond pharmaceuticals into agrochemicals and material science. In agrochemistry, pyrimidine derivatives are used as intermediates in the synthesis of herbicides and fungicides due to their ability to interact with biological targets in plants. Similarly, in material science, these compounds have been explored for their electronic properties, making them candidates for use in organic semiconductors and light-emitting diodes (LEDs).

The compound's role as an intermediate has also been highlighted in industrial processes where cost-effective production is essential. Continuous flow chemistry has emerged as a powerful tool for synthesizing complex molecules efficiently. By integrating reaction steps into a single apparatus, this approach reduces reaction times and improves scalability while maintaining high purity standards.

Ethical considerations are also paramount when developing new chemical entities like 4-HYDROXY-2-METHOXYMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID. Ensuring that synthetic routes are sustainable and environmentally benign is crucial for minimizing ecological impact. Green chemistry principles have been increasingly adopted by researchers to develop processes that use renewable feedstocks and reduce hazardous waste generation.

The future prospects for this compound are promising given its versatility and potential applications across multiple industries. Ongoing research efforts are focused on expanding its utility through innovative synthetic strategies and exploring new therapeutic modalities. As our understanding of biological systems continues to evolve, so too will our ability to harness natural product-inspired scaffolds like pyrimidines for therapeutic purposes.